Cas no 90421-95-7 ( )
structure
Product Name:
CAS No:90421-95-7
MF:C23H17NO2
MW:339.386585950851
CID:994793
PubChem ID:335115
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-[N-(4-methylphenyl)-C-phenylcarbonimidoyl]indene-1,3-dione
- 90421-95-7
- 2-[(Z)-[(4-Methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
- DTXSID90319279
- NSC-343375
- NSC343375
-
-
- Inchi: 1S/C23H17NO2/c1-15-11-13-17(14-12-15)24-21(16-7-3-2-4-8-16)20-22(25)18-9-5-6-10-19(18)23(20)26/h2-14,20H,1H3/b24-21+
- InChI Key: NYMKKVQAFTWENW-DARPEHSRSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 339.126
- Monoisotopic Mass: 339.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 526.2°C at 760 mmHg
- Flash Point: 215.4°C
- Refractive Index: 1.636
- PSA: 46.50000
- LogP: 4.81120
Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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